3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide

• IUPAC Name: 3-[[(2-chloro-6-fluorophenyl)methylamino]methyl]benzamide
• InChI: InChI=1S/C15H14ClFN2O/c16-13-5-2-6-14(17)12(13)9-19-8-10-3-1-4-11(7-10)15(18)20/h1-7,19H,8-9H2,(H2,18,20)
• InChI Key: NUEXCUITHOOAQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)CNCC2=C(C=CC=C2Cl)F
• Molecular Formula: C15H14ClFN2O
• Molecular Weight: 292.73 g/mol

Description

3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide, also known as CFM-2, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzamides and is a derivative of 2-chloro-6-fluorobenzylamine.

Mechanism of Action

3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide exerts its therapeutic effects through the inhibition of various enzymes and proteins involved in cellular processes. It has been shown to inhibit the activity of DNA polymerase, RNA polymerase, and topoisomerase. 3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide also inhibits the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, 3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide also has some limitations, such as its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide. One potential area of study is the development of new derivatives of 3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide that have improved pharmacological properties. Another potential direction is the investigation of the potential use of 3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of 3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide in humans.

Synthesis Methods

The synthesis of 3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide involves the reaction of 2-chloro-6-fluorobenzylamine with formaldehyde and benzamide. The reaction is carried out under specific conditions of temperature and pressure, and the resulting product is purified through various techniques such as recrystallization and chromatography.

Scientific Research Applications

3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide has been widely studied for its potential therapeutic applications in various fields of medicine. It has been shown to have antibacterial, antifungal, and antiviral properties. 3-[[(2-Chloro-6-fluorophenyl)methylamino]methyl]benzamide has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.